N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-10-6-7-11(2)14(8-10)21-9-15(20)19-13-5-3-4-12(17)16(13)18/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: KIPYGIUIVZDUQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide, also known as dicamba, is a herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become a popular choice for farmers due to its effectiveness and low cost. In recent years, there has been a growing interest in dicamba due to its potential impact on the environment and human health.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It is a synthetic auxin that mimics the natural plant hormone indole-3-acetic acid (IAA). Dicamba binds to the same receptors as IAA, leading to uncontrolled growth and ultimately the death of the plant. The exact mechanism of action of N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide is still not fully understood and is an area of ongoing research.
Biochemical and Physiological Effects
Dicamba has been shown to have a range of biochemical and physiological effects on plants. It can cause abnormal growth, chlorosis, and necrosis in treated plants. Dicamba has also been shown to affect the metabolism of plants, leading to changes in the levels of amino acids, proteins, and other metabolites. In addition, N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide can have indirect effects on non-target organisms, such as pollinators and soil microorganisms.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide and has been extensively studied in laboratory experiments. Its low cost and availability make it a popular choice for researchers. However, N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide can be difficult to work with due to its volatility and potential for off-target effects. In addition, the use of N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide in laboratory experiments may not accurately reflect its effects in the field, where factors such as soil type, weather conditions, and crop rotation can all impact its efficacy.

Future Directions

There are several areas of future research related to N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide. One area of interest is the development of new formulations and application methods that reduce the potential for off-target effects. Another area of research is the impact of N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide on non-target organisms, such as pollinators and soil microorganisms. Finally, there is a need for further research into the mechanisms of action of N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide and its potential impact on human health and the environment.
Conclusion
In conclusion, N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide is a widely used herbicide that has been extensively studied for its herbicidal properties and potential impact on the environment. It works by disrupting the growth and development of plants and has a range of biochemical and physiological effects. While N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide is a popular choice for laboratory experiments, its use can be limited by its volatility and potential for off-target effects. There are several areas of future research related to N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide, including the development of new formulations and application methods and further investigation into its mechanisms of action and potential impact on non-target organisms.

Synthesis Methods

Dicamba can be synthesized using various methods, including the reaction of 2,5-dimethylphenol with 2,3-dichloroacetyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with sodium hydroxide and acetic anhydride to form N-(2,3-dichlorophenyl)-2-(2,5-dimethylphenoxy)acetamide. Other methods involve the reaction of 2,5-dimethylphenol with 2,3-dichlorobenzoic acid in the presence of a base or the reaction of 2,5-dimethylphenol with 2,3-dichloropropionic acid in the presence of a catalyst.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its potential impact on the environment. It is commonly used in research to investigate the effects of herbicides on plant growth and development. Dicamba has also been used to study the impact of herbicides on soil microorganisms and the potential for herbicide resistance in weeds.